Cas no 91815-31-5 ([12]Gingerdione)

[12]Gingerdione structure
[12]Gingerdione structure
Product Name:[12]Gingerdione
CAS No:91815-31-5
MF:C23H36O4
MW:376.529547691345
CID:2065927
PubChem ID:86251913
Update Time:2025-04-21

[12]Gingerdione Chemical and Physical Properties

Names and Identifiers

    • [12]Gingerdione
    • 1-(4-Hydroxy-3-methoxyphenyl)-3,5-hexadecanedione, 9CI
    • CHEBI:179572
    • [12]-Gingerdione
    • 1-(4-Hydroxy-3-methoxyphenyl)-3,5-hexadecanedione
    • SRGFWRMSKPVJOD-UHFFFAOYSA-N
    • 91815-31-5
    • 1-(4-Hydroxy-3-methoxyphenyl)hexadecane-3,5-dione
    • DTXSID501233764
    • Inchi: 1S/C23H36O4/c1-3-4-5-6-7-8-9-10-11-12-20(24)18-21(25)15-13-19-14-16-22(26)23(17-19)27-2/h14,16-17,26H,3-13,15,18H2,1-2H3
    • InChI Key: SRGFWRMSKPVJOD-UHFFFAOYSA-N
    • SMILES: O=C(CC(CCC1C=CC(=C(C=1)OC)O)=O)CCCCCCCCCCC

Computed Properties

  • Exact Mass: 376.26135963g/mol
  • Monoisotopic Mass: 376.26135963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 16
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 63.6Ų
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